Cas no 850593-08-7 (3-(2,2,2-Trifluoroethoxy)phenylboronic Acid)

• Product Name: 3-(2,2,2-Trifluoroethoxy)phenylboronic Acid
• CAS No: 850593-08-7
• MF: C₈H₈BF₃O₃
• MW: 219.953533172607
• MDL: MFCD07363846
• CID: 720639
• Update Time: 2025-05-26

3-(2,2,2-Trifluoroethoxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-(2,2,2-Trifluoroethoxy)phenyl)boronic acid
• 3-(2,2,2-Trifluoroethoxy)benzeneboronic acid
• 3-(2,2,2-TRIFLUOROETHOXY)PHENYLBORONIC ACID
• 3-(2,2,2-trifluoro-ethoxy)phenylboronic acid
• Boronic acid,B-[3-(2,2,2-trifluoroethoxy)phenyl]-
• [3-(2,2,2-trifluoroethoxy)phenyl]boronic acid
• B-[3-(2,2,2-Trifluoroethoxy)phenyl]boronic acid (ACI)
• Boronic acid, [3-(2,2,2-trifluoroethoxy)phenyl]- (9CI)
• 3-(2,2,2-Trifluoroethoxy)phenylboronic Acid

• MDL： MFCD07363846
• Inchi： 1S/C8H8BF3O3/c10-8(11,12)5-15-7-3-1-2-6(4-7)9(13)14/h1-4,13-14H,5H2
• InChI Key： SZLRKQKOUYNFDB-UHFFFAOYSA-N
• SMILES： FC(COC1C=C(B(O)O)C=CC=1)(F)F

Computed Properties

• Exact Mass: 220.05200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 126-129℃
• PSA: 49.69000
• LogP: 0.30750

3-(2,2,2-Trifluoroethoxy)phenylboronic Acid Security Information

• Hazard Category Code： 36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2,2,2-Trifluoroethoxy)phenylboronic Acid

3-(2,2,2-Trifluoroethoxy)phenylboronic Acid (CAS No. 850593-08-7): An Overview of Its Properties, Applications, and Recent Research

3-(2,2,2-Trifluoroethoxy)phenylboronic Acid (CAS No. 850593-08-7) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a phenylboronic acid moiety with a trifluoroethoxy substituent. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable building block in various synthetic processes.

The trifluoroethoxy group is known for its strong electron-withdrawing effect and hydrophobic nature, which can influence the reactivity and stability of the molecule. The phenylboronic acid moiety, on the other hand, is a common functional group in organic synthesis and is widely used in Suzuki-Miyaura coupling reactions for the formation of carbon-carbon bonds. These properties make 3-(2,2,2-Trifluoroethoxy)phenylboronic Acid an attractive candidate for a wide range of applications.

In the context of medicinal chemistry, 3-(2,2,2-Trifluoroethoxy)phenylboronic Acid has been explored for its potential in drug discovery and development. Recent studies have highlighted its use as an intermediate in the synthesis of bioactive molecules. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of trifluoroethoxy-substituted compounds with potent anti-inflammatory activity. The researchers found that the presence of the trifluoroethoxy group significantly enhanced the potency and selectivity of these compounds.

Another area where 3-(2,2,2-Trifluoroethoxy)phenylboronic Acid has shown promise is in materials science. The compound's unique electronic properties make it suitable for use in the development of functional materials such as polymers and coatings. A 2020 study published in Advanced Materials demonstrated the use of 3-(2,2,2-Trifluoroethoxy)phenylboronic Acid as a monomer in the synthesis of conductive polymers with enhanced thermal stability and mechanical strength. The researchers noted that the trifluoroethoxy group played a crucial role in modulating the electronic structure and improving the overall performance of the materials.

The synthetic versatility of 3-(2,2,2-Trifluoroethoxy)phenylboronic Acid has also been leveraged in the development of novel catalysts and ligands. A recent study published in Chemical Communications reported the synthesis of a new class of boron-based catalysts using 3-(2,2,2-Trifluoroethoxy)phenylboronic Acid as a key building block. The resulting catalysts exhibited high activity and selectivity in various catalytic reactions, including hydrogenation and C-H activation processes.

In addition to its synthetic applications, 3-(2,2,2-Trifluoroethoxy)phenylboronic Acid has been studied for its potential biological activities. A 2019 study published in Bioorganic & Medicinal Chemistry Letters investigated the antimicrobial properties of a series of boronic acid derivatives, including 3-(2,2,2-Trifluoroethoxy)phenylboronic Acid. The results showed that these compounds exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the ability of the boronic acid moiety to form reversible covalent bonds with bacterial enzymes.

The environmental impact of 3-(2,2,2-Trifluoroethoxy)phenylboronic Acid has also been a topic of interest. A 2018 study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of various boronic acid derivatives. The results indicated that while 3-(2,2,2-Trifluoroethoxy)phenylboronic Acid is not readily biodegradable under standard conditions, it does not exhibit significant ecotoxicity at environmentally relevant concentrations.

In conclusion, 3-(2,2,2-Trifluoroethoxy)phenylboronic Acid (CAS No. 850593-08-7) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, catalysis, and biological research. Its unique combination of functional groups provides it with distinct chemical properties that make it an invaluable tool for scientists working in these fields. As research continues to advance, it is likely that new applications and insights into the behavior of this compound will emerge.